Cas no 36321-40-1 (b-Alanine, calcium salt (2:1))

• Product Name: b-Alanine, calcium salt (2:1)
• CAS No: 36321-40-1
• MF: C₆H₁₂CaN₂O₄
• MW: 216.248480796814
• CID: 306504
• PubChem ID: 161901
• Update Time: 2025-04-19

b-Alanine, calcium salt (2:1) Chemical and Physical Properties

Names and Identifiers

• b-Alanine, calcium salt (2:1)
• calcium,3-aminopropanoate
• Β-ALANINE CALCIUM SALT (2:1)
• beta-Alanine, calcium salt (2:1)
• Calcium beta-alanate
• calcium bis(3-aminopropanoate)
• Calcium di-beta-alaninate
• calcium;3-aminopropanoate
• EINECS 252-973-8
• 36321-40-1
• calcium beta alanate
• W-109217
• XS9ZS53HBP
• UNII-XS9ZS53HBP
• calciumdi-beta-alaninate
• DTXSID70890834
• QRTVQUYKMVAQBJ-UHFFFAOYSA-L
• calcium beta-alaninate
• SCHEMBL11787367
• .beta.-Alanine, calcium salt (2:1)
• Q27293973
• Calcium di-alaninate

• Inchi： 1S/2C3H7NO2.Ca/c2*4-2-1-3(5)6;/h2*1-2,4H2,(H,5,6);/q;;+2/p-2
• InChI Key： QRTVQUYKMVAQBJ-UHFFFAOYSA-L
• SMILES： [Ca+2].[O-]C(CCN)=O.[O-]C(CCN)=O

Computed Properties

• Exact Mass: 216.04236
• Monoisotopic Mass: 216.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 47.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132A^2

Experimental Properties

• Density: 1.166
• Boiling Point: 237.1°Cat760mmHg
• Flash Point: 97.2°C
• PSA: 132.3